3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide

• IUPAC Name: 3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C14H14FNO2/c1-10-6-7-13(18-10)9-16(2)14(17)11-4-3-5-12(15)8-11/h3-8H,9H2,1-2H3
• InChI Key: AIFBLDRYTNXMJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. The compound is a member of the benzamide class of compounds and has a molecular formula of C16H16FNO2.

Mechanism of Action

The mechanism of action of 3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide involves the inhibition of FAAH. This results in an increase in the levels of endocannabinoids, which can then bind to cannabinoid receptors and modulate their activity. The exact mechanism by which this leads to the observed physiological effects is still being studied.
Biochemical and Physiological Effects:
Studies have shown that 3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide can produce a range of biochemical and physiological effects. These include analgesia (pain relief), anti-inflammatory effects, and potential anti-cancer properties. The compound has also been shown to have anxiolytic (anti-anxiety) effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide in lab experiments is its potency as an FAAH inhibitor. This allows for lower concentrations of the compound to be used, reducing the risk of off-target effects. However, one limitation is the potential for the compound to interact with other enzymes or receptors, leading to unintended effects.

Future Directions

There are several potential future directions for research on 3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide. One area of interest is its potential as a treatment for pain and inflammation. Another potential application is in the treatment of anxiety disorders. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential interactions with other enzymes and receptors.

Synthesis Methods

The synthesis of 3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide involves the reaction of 3-fluorobenzoyl chloride with N-methyl-N-[(5-methylfuran-2-yl)methyl]amine in the presence of a base such as triethylamine. The reaction takes place at room temperature under an inert atmosphere and yields the desired product in good yield and purity.

Scientific Research Applications

3-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide has been studied for its potential pharmacological properties, particularly its ability to inhibit the activity of certain enzymes. It has been shown to be a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a role in numerous physiological processes, including pain sensation, appetite regulation, and immune function.